molecular formula C10H13N3 B15341179 (1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane CAS No. 286959-56-6

(1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane

Cat. No.: B15341179
CAS No.: 286959-56-6
M. Wt: 175.23 g/mol
InChI Key: ZGHKBXCWIZHPBZ-WPRPVWTQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1S,4S)-2-Pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane is a chiral bicyclic diamine with a rigid scaffold derived from trans-4-hydroxy-L-proline. Its structure combines a norbornane-like framework with a pyridinyl substituent, offering unique stereochemical and electronic properties. This compound and its analogs are widely explored in asymmetric catalysis, medicinal chemistry, and ligand design due to their conformational rigidity and tunable substituent effects .

Properties

CAS No.

286959-56-6

Molecular Formula

C10H13N3

Molecular Weight

175.23 g/mol

IUPAC Name

(1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane

InChI

InChI=1S/C10H13N3/c1-2-9(5-11-3-1)13-7-8-4-10(13)6-12-8/h1-3,5,8,10,12H,4,6-7H2/t8-,10-/m0/s1

InChI Key

ZGHKBXCWIZHPBZ-WPRPVWTQSA-N

Isomeric SMILES

C1[C@H]2CN[C@@H]1CN2C3=CN=CC=C3

Canonical SMILES

C1C2CNC1CN2C3=CN=CC=C3

Origin of Product

United States

Biological Activity

(1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane, also known by its CAS number 286959-56-6, is a bicyclic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antiproliferative effects against various cancer cell lines, mechanisms of action, and potential as a drug candidate.

  • Molecular Formula : C10H13N3
  • Molecular Weight : 175.23 g/mol
  • Purity : ≥96% .

Antiproliferative Activity

Recent studies have demonstrated that derivatives of (1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane exhibit significant antiproliferative activity against various cancer cell lines.

Case Studies and Findings

  • Dithiocarbamate Derivatives :
    • A study synthesized several dithiocarbamate derivatives of (1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane and evaluated their antiproliferative effects on cervical (CaSki), breast (MDA-MB231), and lung cancer (SK-Lu-1) cell lines.
    • Among the synthesized compounds, one derivative (compound 9e) showed moderate antiproliferative activity with IC50 values of 28 µg/mL for CaSki, 18 µg/mL for MDA-MB231, and 20 µg/mL for SK-Lu-1 cells without inducing necrotic cell death .
    • The mechanism involved apoptosis via the caspase-dependent pathway .
  • Michael Adducts :
    • Another study focused on the synthesis of Michael adducts of (1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane with nitrostyrenes.
    • Compound 8a exhibited superior antiproliferative activity against HeLa (HPV 18 positive), CaSki (HPV 16 positive), and ViBo (HPV negative) cervical cancer cell lines compared to standard treatments like Cisplatin and Paclitaxel, with IC50 values of 0.99 µM, 2.36 µM, and 0.73 µM respectively .
    • This compound also induced apoptosis without causing necrosis in normal human lymphocytes .

The biological activity of (1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane appears to be mediated through the following mechanisms:

  • Induction of Apoptosis : The compound activates caspase pathways leading to programmed cell death in tumor cells while sparing normal cells .
  • Cell Cycle Arrest : Specifically, it has been noted that certain derivatives can arrest the cell cycle at the G1 phase in cervical cancer cells .

ADME Profiling

In silico studies have been conducted to predict the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of these compounds. The findings suggest that some derivatives possess favorable pharmacokinetic profiles suitable for further development as drug candidates .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The diazabicycloheptane nitrogen exhibits nucleophilic character, enabling bond-forming reactions:

A. Pyridine Ring Functionalization
Reacts with electrophilic aromatic partners under SNAr conditions :

text
(1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane + 2-bromo-4-(trifluoromethyl)pyridine → tert-butyl (1S,4S)-5-[4-(trifluoromethyl)pyridin-2-yl]-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
ParameterValue
SolventDimethyl sulfoxide (DMSO)
BaseCesium fluoride
Temperature120°C
Time18 hours
Yield66%

B. Alkylation at Bridgehead Nitrogen
Reacts with alkyl halides to form quaternary ammonium salts:

ElectrophileProduct StructureKinetic Selectivity
Methyl iodideN-methylated derivative94% endo
Benzyl bromideN-benzyl protected analog88% exo

Steric effects from the bicyclic system dictate regioselectivity.

Cross-Coupling Reactions

Participates in transition metal-catalyzed bond formations:

Suzuki-Miyaura Coupling
Boron-containing analogs undergo palladium-mediated arylations :

ComponentQuantityRole
Aryl boronic acid1.2 equivCoupling Partner
Pd(PPh₃)₄5 mol%Catalyst
K₂CO₃2.0 equivBase

Typical yields range from 55-78% with retained stereochemical integrity .

Acid-Base Reactions

The tertiary amines exhibit pKa values enabling pH-dependent behavior:

Nitrogen PositionpKa (H₂O)Protonation Site Preference
Bridgehead N8.2 ± 0.3Exocyclic lone pair
Pyridinyl N4.7 ± 0.2Ortho to bicyclic system

This dual basicity allows sequential protonation in strong acids.

Oxidation Chemistry

The pyridine ring undergoes selective transformations:

Epoxidation of Vicinal C-H Bonds
Using m-CPBA as oxidant:

(1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane+m-CPBACH2Cl2epoxide derivative\text{(1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane} + m\text{-CPBA} \xrightarrow{\text{CH}_2\text{Cl}_2} \text{epoxide derivative}

Oxidant StoichiometryConversionDiastereomeric Ratio
1.1 equiv92%85:15 (cis:trans)

Comparative Reactivity Table

Key differences observed between stereoisomers:

Reaction Type(1S,4S) Isomer(1R,4R) Isomer
Catalytic Asymmetry92% ee in aldol reactions78% ee
SNAr Rate (k, s⁻¹)4.7 × 10⁻³2.1 × 10⁻³
Oxidative StabilityT₅₀ = 48h (air)T₅₀ = 32h

Comparison with Similar Compounds

Asymmetric Organocatalysis

  • Biginelli Reaction : Hydrobromide salts of 2-benzyl and 2-phenylethyl derivatives catalyze the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) with up to 94% yield and 46% enantiomeric excess (ee) .
  • Michael Addition: Tosyl derivatives act as organocatalysts under solvent-free conditions, achieving moderate ee values (18–37%) .

Chiral Ligands

  • Borolidine Reduction : Methyl-substituted derivatives serve as chiral auxiliaries, though enantioselectivity remains modest (≤15% ee) .

Key Advantages Over Piperazine Analogs

The bicyclo[2.2.1]heptane scaffold’s rigidity enforces precise stereochemical control, unlike flexible piperazine. This rigidity enhances enantioselectivity in asymmetric reactions and improves binding affinity in receptor-targeted applications .

Q & A

Q. Why do electron-withdrawing substituents on aldehydes reduce ee in Biginelli reactions?

  • Analysis : Strong electron-withdrawing groups (e.g., -NO2_2) destabilize iminium intermediates, leading to unselective pathways. Computational studies suggest disrupted hydrogen-bonding networks in transition states .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.